Cas no 100027-90-5 (1,2-Ethanediamine,N1,N1-bis(2-chloroethyl)-N2,N2-bis(phenylmethyl)-, hydrochloride (1:2))

• Product Name: 1,2-Ethanediamine,N1,N1-bis(2-chloroethyl)-N2,N2-bis(phenylmethyl)-, hydrochloride (1:2)
• CAS No: 100027-90-5
• MF: C₂₀H₂₈Cl₄N₂
• MW: 438.261721611023
• CID: 142432
• PubChem ID: 57605
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-bis(2-chloroethyl)-N2,N2-bis(phenylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-bis(2-chloroethyl)-N2,N2-bis(phenylmethyl)-, hydrochloride (1:2)
• dibenzyl-[2-[bis(2-chloroethyl)azaniumyl]ethyl]azanium,dichloride
• 100027-90-5
• ETHYLENEDIAMINE, N,N-BIS(2-CHLOROETHYL)-N',N'-DIBENZYL-, DIHYDROCHLORIDE
• N,N-Bis(2-chloroethyl)-N',N'-dibenzylethylenediamine dihydrochloride

• Inchi： 1S/C20H26Cl2N2.2ClH/c21-11-13-23(14-12-22)15-16-24(17-19-7-3-1-4-8-19)18-20-9-5-2-6-10-20;;/h1-10H,11-18H2;2*1H
• InChI Key： GHNNPZRVDMSHQT-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CCCl)CC[NH+](CC1C=CC=CC=1)CC1C=CC=CC=1.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 407.8818
• Monoisotopic Mass: 436.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 276
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.9A^2

Experimental Properties

• Boiling Point: 403.7°C at 760 mmHg
• Flash Point: 197.9°C
• PSA: 11.8
• LogP: 6.07240